Cas no 74255-38-2 (Benzoxazole, 2-methyl-7-nitro-)

• Product Name: Benzoxazole, 2-methyl-7-nitro-
• CAS No: 74255-38-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4166788
• PubChem ID: 12571687
• Update Time: 2025-04-24

Benzoxazole, 2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-methyl-7-nitro-
• 2-methyl-7-nitroBenzoxazole
• 74255-38-2
• 2-Methyl-7-nitrobenzo[d]oxazole
• ANSREMDBTDWIJS-UHFFFAOYSA-N
• DA-03149
• 2-Methyl-7-nitro-1,3-benzoxazole
• SCHEMBL5441389

• Inchi： 1S/C8H6N2O3/c1-5-9-6-3-2-4-7(10(11)12)8(6)13-5/h2-4H,1H3
• InChI Key： ANSREMDBTDWIJS-UHFFFAOYSA-N
• SMILES： O1C2=C([N+]([O-])=O)C=CC=C2N=C1C

Computed Properties

• Exact Mass: 178.03784206Da
• Monoisotopic Mass: 178.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.9Ų

Additional information on Benzoxazole, 2-methyl-7-nitro-

Benzoxazole, 2-methyl-7-nitro-: A Comprehensive Overview

Benzoxazole, a heterocyclic organic compound belonging to the family of benzodiazepines, has garnered significant attention in recent years due to its diverse applications across various scientific domains. The specific isomer, 2-methyl-7-nitro-benzoxazole, stands out for its unique structural features and potential uses in pharmaceuticals, agrochemicals, and materials science. This article delves into the properties, synthesis, applications, and recent advancements associated with this compound.

Benzoxazole itself is characterized by a fused-ring system comprising a benzene ring and an oxazole moiety. The oxazole ring consists of two heteroatoms: one oxygen and one nitrogen. This structural configuration renders benzoxazoles inherently resistant to hydrolysis, making them highly stable under physiological conditions. Furthermore, the presence of electron-withdrawing groups, such as the nitro group in 2-methyl-7-nitro-benzoxazole, enhances the compound's pharmacokinetic properties, including increased solubility and bioavailability.

The synthesis of Benzoxazole derivatives has been a focal point for organic chemists due to their versatility. The introduction of substituents at specific positions on the benzene ring can significantly alter the compound's pharmacological profile. For instance, the placement of a methyl group at position 2 and a nitro group at position 7, as seen in 2-methyl-7-nitro-benzoxazole, results in a molecule with enhanced stability and improved targeting capabilities. This positional isomerism underscores the importance of regioselectivity in the synthesis of benzoxazole derivatives.

In the realm of pharmaceuticals, Benzoxazole derivatives have emerged as promising candidates for drug development. Their unique combination of properties, including high metabolic stability and low toxicity, makes them ideal scaffolds for various therapeutic agents. Recent studies have explored their potential in the treatment of central nervous system disorders, such as schizophrenia and depression, where their modulation of neurotransmitter systems has shown encouraging results.

Another area of active research involving Benzoxazole derivatives is their application as agrochemicals. The development of compounds with dual-action mechanisms, such as herbicides and fungicides, has been a major focus. For example, 2-methyl-7-nitro-benzoxazole derivatives have demonstrated potent activity against fungal pathogens, making them valuable candidates for crop protection.

Beyond their role in medicine and agriculture, benzoxazole derivatives are also being explored for their potential in materials science. Their structural integrity and electronic properties make them suitable candidates for use in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and sensors. The substitution patterns, including the presence of a nitro group at position 7, can influence their optoelectronic properties, offering tailored solutions for specific applications.

Recent advancements in computational chemistry have further enhanced our understanding of benzoxazole derivatives' behavior. Techniques such as density functional theory (DFT) and molecular docking studies allow researchers to predict the binding affinities and interactions of these compounds with biological targets. These insights are instrumental in optimizing drug candidates and designing more effective agrochemicals.

Moreover, the discovery of novel synthetic routes has expanded the possibilities for producing benzoxazole derivatives on a large scale. For instance, the use of microwave-assisted synthesis and continuous flow chemistry has significantly improved reaction yields and reduced production costs. This scalability is crucial for transitioning from laboratory-scale research to industrial applications.

Looking ahead, the future of Benzoxazole, particularly its 2-methyl-7-nitro-isomer, holds immense promise. Ongoing research is focused on exploring new substitution patterns and investigating their efficacy in treating a broader range of diseases. Additionally, efforts are underway to develop benzoxazole-based materials with enhanced performance characteristics for use in next-generation electronic devices.

In conclusion, Benzoxazole, especially its 2-methyl-7-nitro derivative, represents a valuable class of compounds with diverse applications. Their unique structural features and versatile properties make them indispensable tools in drug discovery, agrochemical development, and materials science. As research continues to uncover new possibilities, the potential for benzoxazole derivatives to revolutionize these fields remains immense.